Cas no 2137832-94-9 (1-Butanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-3-methyl-)

• Product Name: 1-Butanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-3-methyl-
• CAS No: 2137832-94-9
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5279063
• Update Time: 2025-07-10

1-Butanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-3-methyl-

• Inchi： 1S/C11H18N4O/c1-8(2)6-10(16)14-4-3-5-15-11(14)9(12)7-13-15/h7-8H,3-6,12H2,1-2H3
• InChI Key： PLFASMBFKMSKOE-UHFFFAOYSA-N
• SMILES： C(N1CCCN2N=CC(N)=C12)(=O)CC(C)C

Additional information on 1-Butanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-3-methyl-

Chemical Profile of 1-Butanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-3-methyl- (CAS No. 2137832-94-9)

The compound 1-Butanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-3-methyl- (CAS No. 2137832-94-9) represents a fascinating molecule with significant potential in the field of pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The presence of both pyrazolopyrimidine and butanone moieties in its structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry, particularly in the search for new therapeutic agents. The pyrazolopyrimidine scaffold is known for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. Specifically, derivatives of this scaffold have been explored for their potential in treating inflammatory diseases, cancer, and infectious disorders. The addition of an amino group at the 3-position and a methyl group at the 3-methyl position in this compound enhances its pharmacological profile by introducing additional functional sites for interaction with biological targets.

The butanone moiety in the molecule contributes to its lipophilicity, which is a critical factor in drug absorption and distribution. By balancing hydrophobic and hydrophilic properties, this compound may exhibit improved solubility and bioavailability compared to purely hydrophilic or hydrophobic molecules. This balance is particularly important in drug design, as it can influence the compound's ability to cross biological membranes and reach its target site effectively.

Recent studies have highlighted the importance of 3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl groups in enhancing the biological activity of small molecules. This particular scaffold has been shown to exhibit inhibitory effects on various enzymes and receptors involved in pathophysiological processes. For instance, derivatives of pyrazolopyrimidine have demonstrated anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes and other pro-inflammatory mediators. The amino group at the 3-position further enhances these effects by allowing for hydrogen bonding interactions with biological targets.

The synthesis of 1-Butanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-3-methyl- involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the pyrazolopyrimidine ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to achieve high selectivity and efficiency in the synthesis of this compound.

In terms of pharmacological activity, preliminary studies suggest that this compound may exhibit potent inhibitory effects on certain enzymes and receptors relevant to human health. For example, it has shown promise in inhibiting enzymes involved in inflammation and pain pathways. Additionally, its ability to interact with specific receptors may make it useful in treating neurological disorders or other conditions where receptor modulation is key.

The structural features of 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-3-methyl contribute to its unique pharmacological profile. The amino group at the 3-position allows for interactions with positively charged residues on biological targets, while the dihydropyrazolopyrimidine ring provides a rigid structure that can fit into specific binding pockets. This combination of features makes it an attractive candidate for further development as a therapeutic agent.

Furthermore, the butanone moiety enhances the compound's ability to interact with lipophilic environments within cells. This is particularly important for drugs that need to cross cell membranes or interact with intracellular targets. By improving membrane permeability and bioavailability, this compound may exhibit enhanced efficacy compared to less lipophilic molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between small molecules like 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-3-methyl and their biological targets. These computational methods have been instrumental in guiding experimental design and optimizing drug candidates for improved efficacy and reduced side effects.

In conclusion,1-Butanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin4(5H)yl)-3-methyl (CAS No. 2137832949) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological targets and mechanisms,this molecule is likely to play an important role in the development of novel drugs that address unmet medical needs.